Cas no 56100-51-7 (1(2H)-Isoquinolinone, 3-[(phenylmethyl)amino]-)

1(2H)-Isoquinolinone, 3-[(phenylmethyl)amino]- is a heterocyclic organic compound featuring an isoquinolinone core structure substituted with a benzylamino group at the 3-position. This compound exhibits notable chemical versatility due to its fused aromatic system and functionalized amine moiety, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its structural motif is particularly useful in the development of biologically active molecules, including potential kinase inhibitors and antimicrobial agents. The benzylamino group enhances reactivity for further derivatization, while the isoquinolinone scaffold contributes to stability and π-electron delocalization. This compound is typically characterized by high purity (>95%) and is supplied as a crystalline solid, suitable for research-scale applications in medicinal chemistry and material science.

1(2H)-Isoquinolinone, 3-[(phenylmethyl)amino]- structure

56100-51-7 structure

Product Name:1(2H)-Isoquinolinone, 3-[(phenylmethyl)amino]-

CAS No:56100-51-7

MF:C₁₆H₁₄N₂O

MW:250.295163631439

CID:4037519

PubChem ID:12227519

Update Time:2025-07-02

1(2H)-Isoquinolinone, 3-[(phenylmethyl)amino]- Chemical and Physical Properties

Names and Identifiers

- 1(2H)-Isoquinolinone, 3-[(phenylmethyl)amino]-
- 56100-51-7
- AM-781/12921063
- 3-(benzylamino)-1(2H)-isoquinolinone
- 3-(BENZYLAMINO)-1,2-DIHYDROISOQUINOLIN-1-ONE
- EN300-361320
- CC-PMLSC-PW-wdp2209
- CCPMLSC06AWDP002209:003
- BDBM50084476
- CCPMLSC06AWDP002209:002
- CHEMBL3426980
- Inchi： 1S/C16H14N2O/c19-16-14-9-5-4-8-13(14)10-15(18-16)17-11-12-6-2-1-3-7-12/h1-10H,11H2,(H2,17,18,19)
- InChI Key： NIDMERCGKPXLDI-UHFFFAOYSA-N
- SMILES： C1(=O)C2=C(C=CC=C2)C=C(NCC2=CC=CC=C2)N1

Computed Properties

Exact Mass: 250.110613074Da
Monoisotopic Mass: 250.110613074Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 19
Rotatable Bond Count: 3
Complexity: 358
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3
Topological Polar Surface Area: 41.1Å²

1(2H)-Isoquinolinone, 3-[(phenylmethyl)amino]- Pricemore >>

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